N-{3-[(2-Cyanoethyl)(2-hydroxyethyl)amino]-4-methylphenyl}acetamide

• CAS No.: 61679-28-5
• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol
• IUPAC Name: N-[3-[2-cyanoethyl(2-hydroxyethyl)amino]-4-methylphenyl]acetamide
• InChI: InChI=1S/C14H19N3O2/c1-11-4-5-13(16-12(2)19)10-14(11)17(8-9-18)7-3-6-15/h4-5,10,18H,3,7-9H2,1-2H3,(H,16,19)
• InChI Key: XXPBMJBSTSGWSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C)N(CCC#N)CCO

Description

N-{3-[(2-Cyanoethyl)(2-hydroxyethyl)amino]-4-methylphenyl}acetamide is a chemical compound with the molecular formula C13H17N3O2 and a molecular weight of 247.299. It is known for its applications in various fields, including chemistry, biology, and industry .

Preparation Methods

The preparation of N-{3-[(2-Cyanoethyl)(2-hydroxyethyl)amino]-4-methylphenyl}acetamide involves several synthetic routes. One common method includes the reaction of 3-amino-4-methylphenol with 2-cyanoethyl and 2-hydroxyethyl amines under specific conditions. The reaction typically requires a solvent such as acetonitrile and a catalyst like phosphoric acid . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure higher yields and purity.

Chemical Reactions Analysis

N-{3-[(2-Cyanoethyl)(2-hydroxyethyl)amino]-4-methylphenyl}acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common reagents and conditions used in these reactions include acetonitrile, phosphoric acid, and formic acid . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

N-{3-[(2-Cyanoethyl)(2-hydroxyethyl)amino]-4-methylphenyl}acetamide has several scientific research applications:

Chemistry: It is used in the synthesis of various organic compounds and as an intermediate in chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on specific molecular targets.

Industry: It is used in the production of specialty chemicals and materials.

Comparison with Similar Compounds

N-{3-[(2-Cyanoethyl)(2-hydroxyethyl)amino]-4-methylphenyl}acetamide can be compared with similar compounds such as:

• N-{3-[(2-Cyanoethyl)(2-hydroxyethyl)amino]phenyl}acetamide
• N-{3-[(2-Cyanoethyl)(2-hydroxyethyl)amino]-4-methoxyphenyl}acetamide

These compounds share similar structural features but may differ in their specific functional groups, leading to variations in their chemical and biological properties. The uniqueness of this compound lies in its specific combination of functional groups, which can influence its reactivity and applications.